ethyl 4-{[(2-pyridinylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-(pyridin-2-ylcarbamothioylamino)benzoate
• InChI: InChI=1S/C15H15N3O2S/c1-2-20-14(19)11-6-8-12(9-7-11)17-15(21)18-13-5-3-4-10-16-13/h3-10H,2H2,1H3,(H2,16,17,18,21)
• InChI Key: DULNHHLNTIHORE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=CC=CC=N2
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from readily available starting materials. For instance, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was synthesized through reactions involving 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carbonyl chloride, ammonium thiocyanate, and ethyl 3-aminobut-2-enoate (İ. Koca et al., 2014). This approach highlights the versatility in creating complex molecules through strategic reaction planning.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using a combination of spectroscopic and theoretical methods. For the mentioned compound, studies included IR, Raman, NMR, and X-ray diffraction methods, complemented by theoretical calculations using Hartree Fock and Density Functional Theory methods. This comprehensive analysis aids in understanding the geometric parameters and vibrational frequencies, which are crucial for determining the compound's molecular structure and behavior (İ. Koca et al., 2014).

Chemical Reactions and Properties

The reactivity and chemical properties of compounds like ethyl 4-{[(2-pyridinylamino)carbonothioyl]amino}benzoate can be inferred from studies on similar molecules. For example, reactions involving ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate led to the creation of aminoethyl and Schiff bases, showcasing the potential for generating a variety of derivatives with different chemical functionalities (B. Narayana et al., 2006).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, provide insight into the compound's behavior in different environments. These properties are determined through experimental methods like X-ray crystallography, which also helps in understanding the compound's solid-state conformation and packing (I. Manolov et al., 2012).